Cas no 1368330-05-5 (4-methyl-5-(piperidin-2-yl)pyrimidine)

• Product Name: 4-methyl-5-(piperidin-2-yl)pyrimidine
• CAS No: 1368330-05-5
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6204767
• PubChem ID: 82410274
• Update Time: 2025-06-27

4-methyl-5-(piperidin-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(piperidin-2-yl)pyrimidine
• EN300-1829435
• 1368330-05-5

• Inchi： 1S/C10H15N3/c1-8-9(6-11-7-13-8)10-4-2-3-5-12-10/h6-7,10,12H,2-5H2,1H3
• InChI Key： KAMSPZFUPJHDOM-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CN=CN=C1C

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-methyl-5-(piperidin-2-yl)pyrimidine

Introduction to 4-methyl-5-(piperidin-2-yl)pyrimidine (CAS No. 1368330-05-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-methyl-5-(piperidin-2-yl)pyrimidine, identified by the chemical identifier CAS No. 1368330-05-5, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological properties. This compound belongs to the pyrimidine class, a scaffold widely recognized for its role in the development of various therapeutic agents, including antiviral, anticancer, and antimicrobial drugs. The presence of a methyl group at the 4-position and a piperidine moiety at the 5-position introduces unique electronic and steric properties, making it a valuable building block for designing novel bioactive molecules.

The structure of 4-methyl-5-(piperidin-2-yl)pyrimidine features a six-membered aromatic ring system consisting of carbon and nitrogen atoms, with the nitrogen atoms at positions 1, 3, and 5. The substitution pattern, specifically the methyl group at position 4 and the piperidin-2-yl group at position 5, contributes to its distinct chemical behavior. This arrangement not only influences its reactivity but also its interactions with biological targets, such as enzymes and receptors. The piperidinyl side chain, in particular, is known to enhance solubility and binding affinity in biological systems, making it a preferred moiety in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases like cancer and inflammation. 4-methyl-5-(piperidin-2-yl)pyrimidine has emerged as a promising scaffold for designing PPI modulators due to its ability to fit into hydrophobic pockets of protein targets. Its rigid pyrimidine core provides structural stability, while the flexible piperidinyl group allows for optimal positioning within the binding site. This balance between rigidity and flexibility makes it an ideal candidate for generating high-affinity inhibitors.

One of the most compelling aspects of 4-methyl-5-(piperidin-2-yl)pyrimidine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. The methyl group at position 4 and the piperidin-2-yl group at position 5 can be strategically modified to enhance binding to specific kinase domains. For instance, studies have shown that derivatives of this compound can effectively inhibit tyrosine kinases by occupying critical pockets within the enzyme's active site. This capability has opened up new avenues for developing targeted therapies against kinase-driven cancers.

Recent advancements in computational chemistry have further enhanced the utility of 4-methyl-5-(piperidin-2-yl)pyrimidine as a drug-like scaffold. Molecular docking simulations and virtual screening techniques have been employed to identify optimal analogs with improved pharmacokinetic profiles. These computational approaches have allowed researchers to predict binding affinities and optimize lead compounds before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further accelerated this process by enabling rapid de novo design of novel derivatives based on known bioactive structures.

The synthesis of 4-methyl-5-(piperidin-2-yl)pyrimidine itself presents an interesting challenge due to the need for precise functionalization at multiple positions. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce this compound on a larger scale. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrimidine core, while nucleophilic substitution reactions allow for the introduction of the piperidinyl group.

Beyond its applications in drug discovery, 4-methyl-5-(piperidin-2-yl)pyrimidine has also found utility in materials science. Its ability to form coordination complexes with metal ions has been explored for developing luminescent materials and catalysts. These complexes exhibit unique optical properties that make them suitable for applications such as sensors and light-emitting diodes (LEDs). Additionally, the compound's stability under various conditions makes it a promising candidate for industrial applications where chemical robustness is essential.

The future prospects of 4-methyl-5-(piperidin-2-yl)pyrimidine are vast, with ongoing research aimed at expanding its therapeutic potential across multiple disease areas. Novel derivatives are being designed to target emerging pathogens and address unmet medical needs. Furthermore, green chemistry principles are being incorporated into synthetic strategies to minimize environmental impact while maintaining high yields and purity standards. As our understanding of biological systems continues to evolve, compounds like 4-methyl-5-(piperidin-2-yl)pyrimidine will undoubtedly play a pivotal role in shaping the next generation of therapeutics.